Cas no 33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone)

(3,4-Dinitrophenyl)(phenyl)methanone structure
33609-48-2 structure
Product Name:(3,4-Dinitrophenyl)(phenyl)methanone
CAS No:33609-48-2
MF:C13H8N2O5
MW:272.21302318573
CID:918190
PubChem ID:350395
Update Time:2025-04-19

(3,4-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dinitrophenyl)(phenyl)methanone
    • (3,4-dinitrophenyl)-phenylmethanone
    • (3,4-dinitrophenyl)-phenyl-methanone
    • 3,4-dinitrobenzophenone
    • AC1L6W6B
    • AK149205
    • CTK1C5576
    • NSC509709
    • NSC-509709
    • AKOS022188960
    • DTXSID90325532
    • 33609-48-2
    • SCHEMBL11014183
    • Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-7-11(14(17)18)12(8-10)15(19)20/h1-8H
    • InChI Key: BABWJHLNEZRUHE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.04334
  • Monoisotopic Mass: 272.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.423
  • Boiling Point: 483°C at 760 mmHg
  • Flash Point: 245.2°C
  • Refractive Index: 1.642
  • PSA: 103.35
  • LogP: 3.78040
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